Cas no 1806535-22-7 (1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one
• CAS No: 1806535-22-7
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4972129
• Update Time: 2025-06-14

1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H7BrClNO3/c10-6-2-1-3-7(12(14)15)9(6)8(13)4-5-11/h1-3H,4-5H2
• InChI Key： VQPMABDWDXCKBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CCCl)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one

Comprehensive Overview of 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one (CAS No. 1806535-22-7)

1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one (CAS No. 1806535-22-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique bromo and nitro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a chloropropanone moiety, makes it a versatile building block for developing novel compounds with potential applications in drug discovery and material science.

In recent years, the demand for 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one has surged due to its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutic agents. Researchers are particularly interested in its ability to undergo nucleophilic substitution reactions, enabling the creation of complex molecular architectures. This compound's nitrophenyl group also contributes to its reactivity, making it a valuable tool for constructing aromatic derivatives with tailored properties.

The synthesis of 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one typically involves multi-step organic reactions, including halogenation and nitration processes. These methods are optimized to ensure high yield and purity, which are essential for its application in precision chemistry. The compound's CAS No. 1806535-22-7 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory compliance.

One of the most discussed topics in the context of 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one is its potential role in green chemistry. As the scientific community shifts toward sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound. Innovations such as catalytic methods and solvent-free reactions are being investigated to minimize environmental impact while maintaining efficiency.

Another area of interest is the compound's application in photodynamic therapy (PDT) research. The nitrophenyl group in 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one exhibits unique photophysical properties, making it a candidate for developing light-activated therapeutic agents. This aligns with the growing trend of targeted drug delivery systems, where precision and minimal side effects are paramount.

From a commercial perspective, 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one is supplied by specialized chemical manufacturers who adhere to stringent quality standards. Its storage and handling require attention to stability, as the bromo and nitro groups can influence its shelf life. Proper documentation, including Safety Data Sheets (SDS), is essential for safe laboratory use.

In summary, 1-(2-Bromo-6-nitrophenyl)-3-chloropropan-1-one (CAS No. 1806535-22-7) is a compound of high relevance in modern chemistry. Its structural features and reactivity profile make it indispensable for advancing research in drug development, material science, and sustainable synthesis. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.